Cas no 124076-61-5 (Butamidine)

Butamidine structure
Butamidine structure
Product Name:Butamidine
CAS No:124076-61-5
MF:C18H22N4O2
MW:326.392883777618
CID:176788
Update Time:2023-08-03

Butamidine Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-
    • Butamidine
    • Enzenecarboximidamide
    • 4,4'-(1,4-Butanediylbis(oxy))bis-benzenecarboximidamide
    • 1,4-Di(4'-amidinonphenoxy)butane
    • 4-[4-(4-carbamimidoylphenoxy)butoxy]benzamidine
    • 4,4'-[Butane-1,4-diylbis(oxy)]di(benzene-1-carboximidamide)
    • Inchi: 1S/C18H22N4O2/c19-17(20)13-3-7-15(8-4-13)23-11-1-2-12-24-16-9-5-14(6-10-16)18(21)22/h3-10H,1-2,11-12H2,(H3,19,20)(H3,21,22)
    • InChI Key: KXHZWUUTWSKONE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=N)N)=CC=1)CCCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

  • Exact Mass: 326.174
  • Monoisotopic Mass: 326.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118

Experimental Properties

  • Boiling Point: 530.4°Cat760mmHg
  • Flash Point: 274.6°C
  • Refractive Index: 1.6

Butamidine Security Information

  • Storage Condition:Cold storage (+4 ° C)
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